3-benzyl-5-(2-chloro-4-fluorobenzyl)-8-fluoro-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-benzyl-5-[(2-chloro-4-fluorophenyl)methyl]-8-fluoropyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H16ClF2N3O/c25-20-11-18(27)7-6-16(20)13-30-21-9-8-17(26)10-19(21)22-23(30)24(31)29(14-28-22)12-15-4-2-1-3-5-15/h1-11,14H,12-13H2
• InChI Key: MEKRHCDMPKMLMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=NC3=C(C2=O)N(C4=C3C=C(C=C4)F)CC5=C(C=C(C=C5)F)Cl
• Molecular Formula: C24H16ClF2N3O
• Molecular Weight: 435.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyrimidoindole core, a benzyl group, and fluorine atoms. The presence of these functional groups suggests that this compound could have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidoindole core, the introduction of the benzyl groups, and the addition of the fluorine atoms. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidoindole core suggests that this compound could have a planar structure, while the benzyl and fluorine groups could add complexity to the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. For example, the pyrimidoindole core might undergo reactions with nucleophiles or electrophiles, while the benzyl groups could be involved in reactions with bases or acids.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of fluorine atoms could affect the compound’s reactivity and stability, while the pyrimidoindole core could influence its color and solubility.

Scientific Research Applications

Molecular Structure and Drug Discovery

Research on compounds structurally related to 3-benzyl-5-(2-chloro-4-fluorobenzyl)-8-fluoro-3H-pyrimido[5,4-b]indol-4(5H)-one has focused on their molecular structure and potential as drug candidates. For instance, the compound 8-fluoro-5-(4-fluorobenzyl)-3-(2-methoxybenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one was synthesized and analyzed for its structure and potential as a new inhibitor of hepatitis B, demonstrating nanomolar inhibitory activity against the Hepatitis B virus (HBV) in vitro (Ivashchenko et al., 2019).

Anticancer and Antiviral Properties

Compounds with similar chemical structures have been explored for their anticancer and antiviral properties. Some analogs of related compounds have shown potent growth inhibition against melanoma and ovarian cancer cells, while others have been identified as highly potent anti-proliferative compounds against ovarian, renal, and breast cancer cell lines (Penthala et al., 2011). Moreover, certain derivatives have demonstrated picomolar activity against wild-type HIV-1 and clinically relevant HIV-1 mutants, revealing their potential as anti-HIV agents (Rotili et al., 2014).

Organic Synthesis and Characterization

Studies have also focused on the organic synthesis and characterization of similar compounds, examining their potential in various scientific applications. For instance, research on pyrimido[4,5-b][1,6]naphthyridine derivatives and related heterocyclic compounds has revealed the potential of these compounds in biomedical screening and as building blocks in organic synthesis (Han et al., 2009).

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the target it interacts with. Without specific information about the intended use or target of this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile or reactive, it could pose a risk of explosion or fire. Additionally, the compound could be harmful or toxic if ingested, inhaled, or in contact with skin.

Future Directions

The future research directions for this compound could include exploring its potential uses in various fields, such as medicine or materials science, studying its physical and chemical properties in more detail, and developing more efficient methods for its synthesis.